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Compound of Interest

Compound Name: 4-Amino-5-methylpyrimidine

CAS No.: 22433-68-7

Cat. No.: B1288805

Get Quote

4-Amino-2,5-dimethylpyrimidine (IUPAC Name: 2,5-dimethylpyrimidin-4-amine) is a substituted

pyrimidine that represents a fundamental heterocyclic scaffold in the field of medicinal

chemistry and drug development. While not as ubiquitously studied as its close relatives

involved in thiamine (Vitamin B1) biosynthesis, such as 4-amino-5-hydroxymethyl-2-

methylpyrimidine (HMP), its structural framework is of significant interest to researchers. The 4-

aminopyrimidine core is a well-established pharmacophore found in a multitude of biologically

active agents, particularly kinase inhibitors.[1][2]

This technical guide provides a comprehensive overview of 4-Amino-2,5-dimethylpyrimidine,

focusing on its chemical structure, properties, a robust synthetic protocol, and its applications

as a foundational building block for therapeutic agent discovery. The content is tailored for

researchers, medicinal chemists, and drug development professionals seeking to leverage this

scaffold in their programs.

Chemical Structure and Physicochemical Properties
The defining feature of this molecule is the pyrimidine ring, a diazine heterocycle, substituted

with an amino group at the C4 position and methyl groups at the C2 and C5 positions. This
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arrangement of substituents dictates its chemical reactivity, solubility, and, most importantly, its

potential for forming key interactions with biological targets.

Tautomerism: A Critical Consideration
A crucial aspect of the 4-aminopyrimidine structure is its capacity for tautomerization. The

molecule exists in a dynamic equilibrium between the canonical amino form and its imino

tautomer (1',4'-iminopyrimidine). While the amino form is typically predominant, the imino

tautomer is catalytically vital in cofactors like thiamine diphosphate, where it acts as an

intramolecular trigger for generating the reactive ylide/carbene.[3][4] In solution, particularly

when engaged in hydrogen bonding with other molecules like acetic acid, the imino tautomer

can be formed, especially in the excited state.[5] For drug development professionals,

understanding this equilibrium is critical, as the different tautomers present distinct hydrogen

bonding patterns (donor vs. acceptor) that can profoundly affect binding affinity to a target

protein.[6]

Physicochemical Data Summary
The key properties of 4-Amino-2,5-dimethylpyrimidine are summarized in the table below for

quick reference.
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Property Value Source

IUPAC Name 2,5-dimethylpyrimidin-4-amine PubChem[7]

CAS Number 73-70-1 ChemShuttle

Molecular Formula C₆H₉N₃ PubChem[7]

Molecular Weight 123.16 g/mol PubChem[7]

SMILES CC1=CN=C(N=C1N)C ChemShuttle

InChIKey
UXKNAXNFIYFMIB-

UHFFFAOYSA-N
PubChem[7]

XLogP3 0.6 PubChem[7]

Topological Polar Surface Area 51.8 Å² PubChem[7]

Hydrogen Bond Donor Count 1 PubChem[7]

Hydrogen Bond Acceptor

Count
3 PubChem[7]

Synthesis of 4-Amino-2,5-dimethylpyrimidine
The synthesis of substituted 4-aminopyrimidines is a well-established area of organic

chemistry. A common and reliable strategy involves the condensation of an amidine with a β-

dicarbonyl compound or a functional equivalent like an enaminonitrile or enaminone. The

following protocol describes a robust method for synthesizing the title compound.

Principle of the Synthesis
This synthesis relies on the classical Pinner reaction approach to pyrimidine synthesis. The

core of the reaction is the cyclocondensation of acetamidine (formed in situ from its

hydrochloride salt) with 2-methyl-3-oxobutanal or a suitable precursor. The acetamidine

provides the N1 and C2 atoms of the pyrimidine ring, while the β-dicarbonyl equivalent

provides the C4, C5, C6, and N3 atoms.

Experimental Protocol
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Reaction: Condensation of Acetamidine with a 2-Methyl-1,3-dicarbonyl Synthon.

Materials:

Acetamidine hydrochloride

Sodium methoxide (NaOMe)

2-Methylacetoacetaldehyde or a suitable precursor (e.g., its enol ether)

Anhydrous Ethanol (EtOH)

Diethyl ether

Standard laboratory glassware for reflux and workup

Step-by-Step Methodology:

Preparation of Acetamidine Free Base:

In a 250 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet,

dissolve sodium methoxide (1.05 eq) in anhydrous ethanol (100 mL) under a nitrogen

atmosphere.

Cool the solution to 0 °C using an ice bath.

Slowly add acetamidine hydrochloride (1.0 eq) in portions to the cooled solution. The

reaction is exothermic.

Stir the resulting suspension at 0 °C for 30 minutes, then allow it to warm to room

temperature and stir for an additional hour. The formation of a white precipitate (NaCl) will

be observed. This suspension of the acetamidine free base is used directly in the next

step.

Causality Note: The in situ formation of the free base is crucial as the hydrochloride salt is

not nucleophilic enough to participate in the condensation. Sodium methoxide is a strong

enough base to deprotonate the amidinium salt.
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Cyclocondensation Reaction:

To the suspension from Step 1, add 2-methylacetoacetaldehyde (1.0 eq) dropwise via a

syringe or dropping funnel at room temperature.

Once the addition is complete, fit the flask with a reflux condenser and heat the reaction

mixture to reflux (approx. 78 °C).

Maintain the reflux for 6-8 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC) using a mobile phase such as 10% Methanol in Dichloromethane.

The disappearance of the starting materials and the appearance of a new, more polar spot

indicates product formation.

Causality Note: The elevated temperature provides the necessary activation energy for

both the initial nucleophilic attack of the amidine onto a carbonyl group and the

subsequent intramolecular cyclization and dehydration steps that lead to the aromatic

pyrimidine ring.

Workup and Purification:

After the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

Resuspend the resulting crude solid in a minimal amount of cold water and stir for 15

minutes to dissolve the inorganic salts (NaCl).

Filter the solid product using a Büchner funnel, and wash the filter cake with a small

amount of cold water, followed by cold diethyl ether to aid in drying.

Self-Validation: The crude product should be an off-white to pale yellow solid. The

expected yield is typically in the range of 60-75%.

For higher purity, the product can be recrystallized from an ethanol/water mixture or

purified by flash column chromatography on silica gel.

Characterization:
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Confirm the identity and purity of the final product using standard analytical techniques:

¹H NMR: Expect signals corresponding to the two distinct methyl groups, the pyrimidine

ring proton, and the amino protons.

¹³C NMR: Expect signals for the four distinct aromatic carbons and the two methyl

carbons.

Mass Spectrometry: The molecular ion peak should correspond to the calculated

molecular weight (m/z = 123.16).

Melting Point: Compare with literature values if available.

Synthesis Workflow Diagram
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Step 1: Amidine Free Base Preparation

Step 2: Cyclocondensation

Step 3: Workup & Purification

Acetamidine HCl + NaOMe in EtOH

Stir at 0°C to RT

Acetamidine (Free Base) Suspension + NaCl

Add 2-Methylacetoacetaldehyde

Reflux (6-8 hours)

Crude Reaction Mixture

Solvent Removal

Aqueous Wash & Filtration

Recrystallization / Chromatography

Pure 4-Amino-2,5-dimethylpyrimidine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Amino-2,5-dimethylpyrimidine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b1288805/docs?utm_src=pdf-body-img#introduction-situating-a-versatile-pyrimidine-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Drug Development
The true value of 4-Amino-2,5-dimethylpyrimidine for scientists lies in its utility as a versatile

chemical building block. The 4-aminopyrimidine scaffold is a privileged structure in medicinal

chemistry, renowned for its ability to mimic the adenine core of ATP and form critical hydrogen

bonds in the hinge region of kinase enzymes.[1]

As a Kinase Inhibitor Scaffold
Protein kinases are a major class of drug targets, particularly in oncology. Many successful

kinase inhibitors incorporate a heterocyclic core that anchors the molecule into the ATP-binding

site. The 4-aminopyrimidine moiety is exceptionally well-suited for this role. The N1 and the

exocyclic N4-amino group can act as a "hinge-binding" motif, forming a pair of crucial hydrogen

bonds with the backbone of the kinase hinge region, a pattern that effectively mimics the

binding of ATP's adenine ring. Derivatives of this core are explored as inhibitors of

PI3K/Akt/mTOR pathways, Bruton's tyrosine kinase (BTK), and epidermal growth factor

receptor (EGFR).[1][2]

By using 4-Amino-2,5-dimethylpyrimidine as a starting material, medicinal chemists can

perform substitutions at the C6 position or on the exocyclic amino group to build out specificity

and potency for a target kinase. The existing methyl groups at C2 and C5 already provide

vectors for exploring specific pockets within the ATP-binding site.

Broader Therapeutic Potential
Beyond kinase inhibition, the 4-aminopyrimidine framework is present in drugs with diverse

mechanisms of action.[8] Derivatives have been investigated as:

Antiviral Agents: As non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV.

Central Nervous System Agents: As potential treatments for Alzheimer's disease by targeting

enzymes like β-secretase 1 (BACE1).[2]

Anticancer Agents: Beyond kinase inhibition, by targeting other pathways involved in cell

proliferation.[2]

Pharmacophore Model Diagram
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Caption: Role of the 4-aminopyrimidine scaffold in kinase inhibition.

Safety and Handling
As with any laboratory chemical, 4-Amino-2,5-dimethylpyrimidine should be handled with

appropriate care in a well-ventilated area, preferably a chemical fume hood.

Primary Hazards: Based on data for related aminopyrimidines, the compound may be

harmful if swallowed, inhaled, or in contact with skin. It may cause skin and serious eye

irritation, as well as respiratory irritation.

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side

shields, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Researchers should always consult the specific Safety Data Sheet (SDS) provided by the

supplier before use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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